Cas no 68288-46-0 (Cyclopentanamine, 1-pentyl- (9CI))

Cyclopentanamine, 1-pentyl- (9CI) structure
68288-46-0 structure
Product Name:Cyclopentanamine, 1-pentyl- (9CI)
CAS No:68288-46-0
MF:C10H21N
MW:155.28044295311
CID:969873
PubChem ID:45098426
Update Time:2025-04-19

Cyclopentanamine, 1-pentyl- (9CI) Chemical and Physical Properties

Names and Identifiers

    • Cyclopentanamine, 1-pentyl- (9CI)
    • 68288-46-0
    • AKOS011912746
    • Cyclopentanamine,1-pentyl-(9ci)
    • SCHEMBL5821040
    • 1-Pentylcyclopentanamine
    • DB-286500
    • CYCLOPENTANAMINE, 1-PENTYL-
    • Inchi: 1S/C10H21N/c1-2-3-4-7-10(11)8-5-6-9-10/h2-9,11H2,1H3
    • InChI Key: GWEZLAFWRWEPRQ-UHFFFAOYSA-N
    • SMILES: NC1(CCCCC)CCCC1

Computed Properties

  • Exact Mass: 155.167399674g/mol
  • Monoisotopic Mass: 155.167399674g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 4
  • Complexity: 103
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 26Ų

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